![molecular formula C18H20N4OS B5572476 5-(4-tert-butylphenyl)-4-{[(5-methyl-2-furyl)methylene]amino}-4H-1,2,4-triazole-3-thiol](/img/structure/B5572476.png)
5-(4-tert-butylphenyl)-4-{[(5-methyl-2-furyl)methylene]amino}-4H-1,2,4-triazole-3-thiol
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Description
5-(4-tert-butylphenyl)-4-{[(5-methyl-2-furyl)methylene]amino}-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.13578245 g/mol and the complexity rating of the compound is 532. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Biological Activity and Anticonvulsant Properties
A study focused on synthesizing a series of triazole derivatives, including those related to "5-(4-tert-butylphenyl)-4-{[(5-methyl-2-furyl)methylene]amino}-4H-1,2,4-triazole-3-thiol", to evaluate their biological properties. These compounds showed significant anticonvulsant activity, as well as marginal activity against M. tuberculosis H37 Rv, indicating their potential in developing treatments for seizures and tuberculosis (Küçükgüzel et al., 2004).
Synthesis and Chemical Properties
Another study detailed the synthesis of 5-(4-(tert-butyl)phenyl)-4-((R)amino)-4H-1,2,4-triazoles-3-thiols from appropriate ylidene derivatives. The research explored their physical and chemical properties, which included their insolubility in water and solubility in organic solvents. These compounds' structural confirmation was achieved through modern instrumental methods, which could be foundational in the search for new biologically active substances (Aksyonova-Seliuk et al., 2018).
Potential Anti-HIV Agents
Derivatives of the triazole compound were synthesized to investigate their potential as anti-HIV agents. Although the study's specific compound was found to be inactive against HIV, this line of research highlights the continuous search for effective anti-HIV substances using triazole derivatives as a basis (Liu et al., 1993).
Antimicrobial Activities
Triazole derivatives have also been studied for their antimicrobial properties. A series of new 1,2,4-triazole derivatives were synthesized and evaluated for their antimicrobial activities. Some of these compounds showed good to moderate activities against tested microorganisms, highlighting their potential in antimicrobial therapy (Bektaş et al., 2010).
Corrosion Inhibition
Research into the applications of triazole-based Schiff bases on maraging steel in acidic mixtures demonstrated their effectiveness as corrosion inhibitors. These studies not only provide insights into the chemical industry's potential applications but also highlight the versatility of triazole derivatives in various scientific and industrial applications (Mary et al., 2021).
properties
IUPAC Name |
3-(4-tert-butylphenyl)-4-[(5-methylfuran-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4OS/c1-12-5-10-15(23-12)11-19-22-16(20-21-17(22)24)13-6-8-14(9-7-13)18(2,3)4/h5-11H,1-4H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCBZJPBCZXTQRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=NN2C(=NNC2=S)C3=CC=C(C=C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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